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Compound of Interest

Compound Name: Dinitro-o-cresol

Cat. No.: B074238 Get Quote

Essential protocols for the safe management, use, and disposal of Dinitro-o-cresol (DNOC) in

a laboratory setting, ensuring the protection of researchers and the integrity of drug

development processes.

Dinitro-o-cresol (DNOC) is a highly toxic compound that demands rigorous safety protocols to

prevent severe health risks to laboratory personnel.[1][2][3] Fatal if swallowed, inhaled, or in

contact with skin, this chemical necessitates a comprehensive approach to personal protection,

handling, and disposal.[1][2] Adherence to these guidelines is critical for maintaining a safe

research environment.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling DNOC, a multifaceted approach to personal protective equipment is mandatory.

This includes comprehensive protection for the skin, eyes, and respiratory system to prevent

exposure.[1][4]

Engineering Controls: All work with DNOC must be conducted in a properly operating chemical

fume hood with an average face velocity of at least 100 feet per minute.[1] Facilities should

also be equipped with an eyewash station and a safety shower for immediate use in case of

accidental exposure.[5]

Personal Protective Equipment (PPE):
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Hand Protection: Impervious gloves are essential.[1] While specific breakthrough times are

not readily available in the provided search results, materials such as Natural Rubber and

Neoprene are recommended.[4] It is crucial to inspect gloves for any signs of degradation

before each use.[1]

Eye Protection: For solid DNOC, impact-resistant safety glasses with side shields are

required.[4] When working with DNOC in solution, indirect-vent, impact, and splash-resistant

goggles are necessary.[4] For activities with a high risk of splashing, a face shield should be

worn in conjunction with goggles.[4]

Respiratory Protection: In situations where ventilation is inadequate or during emergency

situations, a self-contained breathing apparatus (SCBA) is required.[1][6] For exposures up

to 2 mg/m³, an air-purifying full-facepiece respirator with N95, R95, or P95 filters may be

used.[6]

Skin and Body Protection: Wear protective work clothing to prevent any skin contact.[1][4]

Contaminated clothing should be removed immediately and laundered by trained personnel

before reuse.[4] Do not take contaminated clothing home.[4][7]

Exposure Control Parameter Value Source

Threshold Limit Value (TLV)
0.2 mg/m³ (inhalable fraction

and vapor)
[7][8]

OSHA Permissible Exposure

Limit (PEL)
Not specified in search results

NIOSH Recommended

Exposure Limit (REL)
Not specified in search results

Lethal Dose 50 (LD50), Oral

(Rat)
7 mg/kg

Lethal Dose 50 (LD50), Skin

(Rat)
200 mg/kg
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A systematic approach to handling DNOC, from preparation to disposal, is critical to minimizing

risk.

1. Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary PPE and inspect it for integrity.

Prepare all necessary equipment and reagents before handling DNOC.

Have an emergency plan in place, including the location of the safety shower, eyewash

station, and spill kit.

2. Handling:

Wear all required PPE before entering the designated handling area.

Dispense DNOC carefully to avoid the creation of dust or aerosols.[2] If appropriate, moisten

the solid material to prevent dusting.[7][8]

Keep containers of DNOC tightly closed when not in use.[5]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[9]

3. Decontamination:

Upon completion of work, decontaminate all surfaces and equipment.

Remove and wash contaminated clothing and gloves before reuse.[9]

In case of skin contact, immediately wash the affected area with soap and plenty of water.[2]

[6]

In case of eye contact, immediately flush with plenty of water for at least 15 minutes and

seek medical attention.[6]
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4. Spill Response:

Evacuate the area and restrict access.[4]

Eliminate all ignition sources.[4]

For liquid spills, absorb with an inert material such as vermiculite, dry sand, or earth, and

place in a sealed container for disposal.[4]

For solid spills, carefully sweep or vacuum the material and place it into a suitable, sealed

container for disposal.[5] Avoid generating dust.[5]

Ventilate the area and wash the spill site after material pickup is complete.[4]

Disposal Plan
DNOC and its containers must be disposed of as hazardous waste.[4]

Waste Collection: Collect all DNOC waste in clearly labeled, sealed containers.

Regulatory Compliance: Dispose of the waste in accordance with all local, regional, national,

and international regulations.[1] Contact your institution's environmental health and safety

department or a licensed hazardous waste disposal company for specific guidance.

Prohibited Disposal Methods: Do not dispose of DNOC with household waste.[10] It should

not be burned or buried.[10]
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DNOC Handling and Disposal Workflow

1. Preparation

2. Handling (in Fume Hood)

3. Decontamination

4. Waste Disposal

Verify Fume Hood Operation

Inspect and Don PPE

Prepare Equipment

Dispense DNOC Carefully

Keep Containers Closed

Spill Occurs

Avoid Skin/Eye Contact

Decontaminate Surfaces

Remove/Wash Contaminated PPE

Collect in Labeled, Sealed Containers

Dispose as Hazardous Waste

Execute Spill Response Protocol

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of DNOC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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